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Compound of Interest

Compound Name: Cypripedin

Cat. No.: B1219627 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Cypripedin is not readily available in public

databases. The following guidance is based on the known chemical properties of Cypripedin
as a phenanthrenequinone, its biological activity as a potential cytotoxic and apoptosis-

inducing agent, and general safety protocols for handling hazardous chemicals and plant-

derived alkaloids.[1][2][3][4][5] Researchers must exercise caution and adhere to their

institution's safety policies.

Cypripedin is a phenanthrenequinone, a type of organic compound, that has been isolated

from orchids such as Dendrobium densiflorum.[3][4] Research has indicated its potential as an

anticancer agent, as it can sensitize non-small cell lung cancer cells to apoptosis (programmed

cell death) induced by cisplatin.[4][5] Given its biological activity, it should be handled with care

in a laboratory setting to minimize exposure.

Quantitative Data Summary
For researchers working with Cypripedin, the following quantitative data provides a quick

reference for its chemical and physical properties.
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Property Value Source

IUPAC Name

7-hydroxy-2,8-

dimethoxyphenanthrene-1,4-

dione

PubChem[6]

Molecular Formula C₁₆H₁₂O₅ PubChem[6]

Molecular Weight 284.26 g/mol PubChem[6]

CAS Number 8031-72-9 ChemicalBook[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling Cypripedin to prevent skin and

respiratory exposure. The following table outlines the recommended PPE for various stages of

handling.

Task
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Receiving &

Storage
Laboratory coat Nitrile gloves Safety glasses

Not generally

required

Weighing &

Aliquoting

(Powder)

Disposable solid-

front gown

Double

chemotherapy

gloves

Safety goggles

or face shield

N95 or higher-

rated respirator

Solution

Preparation &

Handling

Disposable solid-

front gown

Double

chemotherapy

gloves

Safety goggles

or face shield

Not required if

handled in a

certified chemical

fume hood

Waste Disposal
Disposable solid-

front gown

Double

chemotherapy

gloves

Safety goggles

or face shield

N95 or higher-

rated respirator if

outside a fume

hood
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Note: All PPE should be removed and disposed of as contaminated waste before leaving the

designated handling area.[7][8]

Experimental Protocols
Safe Handling and Preparation of Cypripedin Stock
Solution
This protocol outlines the step-by-step procedure for safely preparing a stock solution of

Cypripedin from a powdered form.

Materials:

Cypripedin (solid)

Appropriate solvent (e.g., DMSO)

Certified chemical fume hood

Analytical balance

Spatula

Weighing paper

Conical tubes or vials

Pipettes and sterile, filtered tips

Vortex mixer

Personal Protective Equipment (as specified above)

Sharps container

Hazardous waste container

Procedure:
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Preparation of the Work Area:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface with a disposable plastic-backed absorbent pad.[8]

Gather all necessary materials and place them within the fume hood.

Donning PPE:

Put on a disposable solid-front gown, double chemotherapy gloves, safety goggles, and

an N95 respirator.

Weighing Cypripedin Powder:

Tare the analytical balance with a piece of weighing paper.

Carefully weigh the desired amount of Cypripedin powder using a clean spatula.

Avoid creating dust. If any powder spills, clean it immediately with a damp cloth and

dispose of the cloth in the hazardous waste container.

Solution Preparation:

Transfer the weighed Cypripedin powder to a sterile conical tube or vial.

Using a pipette, add the appropriate volume of solvent to the tube to achieve the desired

stock concentration.

Cap the tube securely and vortex until the Cypripedin is completely dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, clearly labeled vials for single-use to minimize

freeze-thaw cycles.

Label each aliquot with the compound name, concentration, date, and your initials.
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Store the aliquots at the recommended temperature (typically -20°C or -80°C), protected

from light.

Decontamination and Waste Disposal:

Wipe down all surfaces and equipment within the fume hood with an appropriate cleaning

agent (e.g., 70% ethanol).

Dispose of all contaminated disposable items, including weighing paper, pipette tips,

gloves, and gown, in a designated hazardous waste container.[8][9]

Place any contaminated sharps, such as needles, directly into a sharps container.[8]

Operational and Disposal Plans
A clear plan for the entire lifecycle of Cypripedin in the laboratory is essential for safety and

compliance.

Operational Plan
Procurement and Receiving:

Order the minimum quantity of Cypripedin required for experiments.

Upon receipt, inspect the container for any damage or leaks.

Log the compound into the chemical inventory.

Storage:

Store Cypripedin in a cool, dry, and well-ventilated area, away from incompatible

materials.

Keep the container tightly sealed and clearly labeled.

Access to the storage area should be restricted to authorized personnel.

Handling:
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All handling of powdered Cypripedin and concentrated solutions should be performed in a

certified chemical fume hood.[8]

Use dedicated equipment (spatulas, balances, etc.) when possible. If not feasible,

thoroughly decontaminate equipment after use.

Spill Management:

In case of a spill, evacuate the immediate area.

For small spills, trained personnel wearing appropriate PPE should absorb the spill with an

inert material, clean the area with a suitable decontaminating solution, and dispose of all

materials as hazardous waste.

For large spills, evacuate the laboratory and contact the institution's environmental health

and safety department.

Disposal Plan
All waste generated from the handling of Cypripedin must be treated as hazardous waste.

Solid Waste:

Contaminated PPE (gloves, gowns, masks), absorbent pads, and other disposable

materials should be collected in a clearly labeled, sealed hazardous waste container.[8][9]

Liquid Waste:

Unused or expired Cypripedin solutions, as well as contaminated solvents, should be

collected in a dedicated, sealed, and labeled hazardous liquid waste container.

Do not mix Cypripedin waste with other chemical waste streams unless approved by your

institution's safety office.[9]

Sharps Waste:

Needles, syringes, and other contaminated sharps must be disposed of in a designated

sharps container.[8]
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Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health

and safety program in accordance with federal, state, and local regulations.[9][10]

Visualized Workflow
The following diagram illustrates the key stages and safety precautions for handling

Cypripedin in a laboratory setting.

Cypripedin Handling Workflow

Receiving & Storage

Weighing (in Fume Hood)

Transport to Hood

Solution Preparation

Appropriate PPE Required

Experimental Use Waste Disposal
Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cypripedin, from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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